Cas no 60091-05-6 (6,2'-Dimethyladenosine 5'-Monophosphate)

• Product Name: 6,2'-Dimethyladenosine 5'-Monophosphate
• CAS No: 60091-05-6
• MF: C₁₂H₁₈N₅O₇P
• MW: 375.274383068085
• CID: 5733434
• Update Time: 2026-03-11

6,2'-Dimethyladenosine 5'-Monophosphate Chemical and Physical Properties

Names and Identifiers

• 6,2''-Dimethyladenosine 5''-Monophosphate
• 5'-Adenylic acid, N-methyl-2'-O-methyl- (9CI)
• 6,2'-Dimethyladenosine 5'-Monophosphate

• Inchi： 1S/C12H18N5O7P/c1-13-10-7-11(15-4-14-10)17(5-16-7)12-9(22-2)8(18)6(24-12)3-23-25(19,20)21/h4-6,8-9,12,18H,3H2,1-2H3,(H,13,14,15)(H2,19,20,21)/t6-,8-,9-,12-/m1/s1
• InChI Key： RCPFPDICXYXAPF-WOUKDFQISA-N
• SMILES： P(OC[C@H]1O[C@@H](N2C3C(=C(N=CN=3)NC)N=C2)[C@H](OC)[C@@H]1O)(O)(O)=O

Experimental Properties

• Density: 1.90±0.1 g/cm3(Predicted)
• Boiling Point: 726.8±70.0 °C(Predicted)
• pka: 1.86±0.10(Predicted)

Additional information on 6,2'-Dimethyladenosine 5'-Monophosphate

Comprehensive Overview of 6,2'-Dimethyladenosine 5'-Monophosphate (CAS No. 60091-05-6)

6,2'-Dimethyladenosine 5'-Monophosphate (CAS No. 60091-05-6) is a modified nucleoside monophosphate that has garnered significant attention in biochemical and pharmaceutical research. This compound, often abbreviated as 6,2'-DMAMP, is a derivative of adenosine monophosphate (AMP), featuring methyl groups at the 6 and 2' positions. Its unique structural modifications make it a valuable tool for studying enzyme kinetics, RNA metabolism, and nucleotide-based therapeutics. Researchers are particularly interested in its potential applications in RNA modification studies and drug development, as it mimics natural nucleotides while offering enhanced stability and specificity.

The growing interest in 6,2'-Dimethyladenosine 5'-Monophosphate aligns with broader trends in precision medicine and biomolecular engineering. With the rise of mRNA vaccines and RNA therapeutics, modified nucleotides like 6,2'-DMAMP are being explored for their ability to fine-tune RNA stability and translation efficiency. This compound's role in epitranscriptomics—the study of chemical modifications on RNA—has also made it a hot topic in academic and industrial circles. Frequently searched questions such as "How do modified nucleotides affect RNA function?" and "What are the applications of 6,2'-DMAMP in drug discovery?" reflect the compound's relevance in cutting-edge research.

From a synthetic perspective, 6,2'-Dimethyladenosine 5'-Monophosphate is typically produced through enzymatic or chemical phosphorylation of its nucleoside precursor. Its purity and stability are critical for experimental reproducibility, making high-performance liquid chromatography (HPLC) and mass spectrometry (MS) essential for quality control. The compound's CAS No. 60091-05-6 serves as a unique identifier in chemical databases, ensuring accurate sourcing and regulatory compliance. Laboratories working with 6,2'-DMAMP often prioritize its storage at low temperatures to prevent degradation, a practice underscored by its sensitivity to hydrolytic enzymes.

In the context of biomedical research, 6,2'-Dimethyladenosine 5'-Monophosphate has been investigated for its potential to modulate purinergic signaling pathways. These pathways play a pivotal role in cellular communication, inflammation, and immune responses. By mimicking endogenous nucleotides, 6,2'-DMAMP can act as an agonist or antagonist for specific receptors, offering insights into disease mechanisms and therapeutic targets. This aligns with the increasing demand for small-molecule modulators in treating conditions like cancer, autoimmune disorders, and neurodegenerative diseases.

The commercial availability of 6,2'-Dimethyladenosine 5'-Monophosphate (CAS No. 60091-05-6) has expanded its accessibility to researchers worldwide. Suppliers often highlight its use in high-throughput screening and structure-activity relationship (SAR) studies, catering to the pharmaceutical industry's need for novel drug candidates. Additionally, its compatibility with next-generation sequencing (NGS) platforms has opened doors for exploring RNA modifications at a genome-wide scale. As the scientific community continues to unravel the "RNA modification code," compounds like 6,2'-DMAMP will remain indispensable for decoding biological complexity.

Looking ahead, the versatility of 6,2'-Dimethyladenosine 5'-Monophosphate ensures its enduring relevance in both basic and applied science. Whether in elucidating RNA-protein interactions or designing nucleotide-based therapeutics, this compound exemplifies the synergy between chemistry and biology. For researchers seeking to explore its full potential, understanding its physicochemical properties, synthetic routes, and biological activities is paramount. As the field of epitranscriptomics evolves, 6,2'-DMAMP will undoubtedly play a central role in shaping future discoveries.